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Compound of Interest

Compound Name: Etretinate

Cat. No.: B1671770 Get Quote

Introduction
Etretinate is a second-generation synthetic, aromatic retinoid developed for the treatment of

severe psoriasis.[1][2] As a highly lipophilic compound, its mechanism of action involves

binding to retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which modulates

gene expression related to cell proliferation and differentiation.[3][4] This activity makes it a

compound of interest in various cell-based assays. However, its poor aqueous solubility

necessitates specific protocols for its dissolution to ensure accurate and reproducible

experimental results. This document provides a detailed protocol for the solubilization of

Etretinate for use in cell culture applications.
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Property Value Reference

CAS Number 54350-48-0 [1]

Molecular Formula C23H30O3 [1][5]

Molecular Weight 354.49 g/mol [1][4]

Appearance
Yellow or Greenish-Yellow

Crystalline Powder
[4]

IUPAC Name

ethyl (2E,4E,6E,8E)-9-(4-

methoxy-2,3,6-

trimethylphenyl)-3,7-

dimethylnona-2,4,6,8-

tetraenoate

[1]

Solubility Data
Etretinate is practically insoluble in water but soluble in several organic solvents. The choice of

solvent is critical for preparing stock solutions for cell culture experiments, with Dimethyl

Sulfoxide (DMSO) being the most common.

Solvent Solubility Reference

DMSO 70 mg/mL (197.47 mM) [3]

25 mg/mL (70.53 mM)

(requires sonication)
[6]

1 mg/mL [4]

Ethanol 70 mg/mL [3]

Dimethylformamide (DMF) 5 mg/mL [4]

Chloroform Soluble [4]

Ethyl Acetate Soluble [4]
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Note: When using DMSO, it is recommended to use a fresh, anhydrous grade, as moisture can

reduce the solubility of the compound.[3]

Experimental Protocol: Dissolving Etretinate
This protocol describes the preparation of a 10 mM stock solution of Etretinate in DMSO.

4.1. Materials

Etretinate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, light-protecting microcentrifuge tubes or vials

Sterile serological pipettes and pipette tips

Vortex mixer

Optional: Water bath at 37°C

4.2. Safety Precautions

Etretinate is a teratogen and should be handled with appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.[2]

All procedures involving Etretinate powder and concentrated stock solutions should be

performed in a chemical fume hood.

Retinoids are sensitive to light and heat; therefore, all steps should be carried out in subdued

light, and solutions should be stored in light-protecting containers.[7][8]

4.3. Procedure for Preparing a 10 mM Stock Solution

Calculate the required mass of Etretinate:

Molecular Weight of Etretinate = 354.49 g/mol

To prepare 1 mL of a 10 mM (0.010 mol/L) stock solution, you will need:
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Mass (g) = 0.010 mol/L * 0.001 L * 354.49 g/mol = 0.0035449 g = 3.54 mg

Weighing the Compound:

Carefully weigh out 3.54 mg of Etretinate powder and place it into a sterile, light-

protecting microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Etretinate powder.

Vortex the solution thoroughly until the compound is completely dissolved. A clear, yellow

solution should be obtained.

If dissolution is slow, gentle warming in a 37°C water bath for a few minutes can aid the

process.[7] Avoid prolonged heating.[7]

Sterilization (Optional):

If required, the stock solution can be sterilized by filtering it through a 0.22 µm syringe filter

that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in light-protecting tubes to avoid

repeated freeze-thaw cycles.[7]

Store the aliquots at -20°C or -80°C. Properly stored stock solutions are stable for several

months.[7][9]

4.4. Preparation of Working Solution

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM stock solution at room temperature, protected from

light.

Dilution in Culture Medium:
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Pre-warm the appropriate cell culture medium to 37°C.

Add the required volume of the Etretinate stock solution to the pre-warmed medium to

achieve the desired final concentration. For example, to prepare 10 mL of medium with a

final Etretinate concentration of 10 µM, add 10 µL of the 10 mM stock solution.

Mix gently by pipetting up and down or by inverting the tube. Avoid vigorous vortexing.[7]

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.1% (v/v) to avoid solvent-induced cytotoxicity.[10][11]

Troubleshooting
Issue Possible Cause Solution

Compound precipitates in

culture medium

Stock solution was not fully

dissolved.

Ensure the stock solution is

clear before dilution. Gentle

warming may help.[7]

Final concentration is too high.
Lower the final working

concentration of Etretinate.

Low solubility in the final

medium.

Consider using a different

solvent for the stock solution,

such as ethanol, but verify its

compatibility and toxicity with

your specific cell line.[10]

High cell death in control wells
DMSO concentration is too

high.

Ensure the final DMSO

concentration is ≤ 0.1%.[10]

[11]

The cells are sensitive to the

vehicle.

Determine the maximum

tolerated concentration of the

vehicle for your cell line.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway of Etretinate and the

experimental workflow for its use in cell culture.
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Etretinate Signaling Pathway
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Caption: Etretinate signaling through RAR/RXR heterodimers.
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Experimental Workflow
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Caption: Workflow for preparing and using Etretinate in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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